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Compound of Interest

Compound Name: 3-Nitrobenzophenone

Cat. No.: B1329437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 3-Nitrobenzophenone,

a compound utilized in various research and development applications. Adherence to the

following protocols and precautions is crucial for ensuring a safe laboratory environment.

Compound Identification and Properties
3-Nitrobenzophenone is a tan to light brown crystalline powder.[1] A summary of its key

physical and chemical properties is provided below.

Property Value

Molecular Formula C₁₃H₉NO₃[2]

Molecular Weight 227.22 g/mol [1]

CAS Number 2243-80-3[1]

Melting Point 92-94 °C[1]

Physical Description Tan to light brown crystalline powder[1]

Synonyms
m-Nitrobenzophenone, (3-nitrophenyl)

(phenyl)methanone[1]
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Hazard Identification and Classification
3-Nitrobenzophenone is classified as an irritant.[1] The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following hazard statements:

Hazard Class GHS Code Description

Skin Corrosion/Irritation H315 Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
H335

May cause respiratory

irritation[2]

Signal Word: Warning[2]

Hazard Pictogram:[2]

Irritant

Safe Handling and Experimental Protocols
Due to its hazardous properties, strict adherence to safety protocols is mandatory when

handling 3-Nitrobenzophenone.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is required to minimize exposure.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles & Face Shield

Chemical splash goggles

meeting recognized standards

(e.g., EU EN166, OSHA 29

CFR 1910.133) should be

worn. A face shield is

recommended when there is a

risk of splashing or dust

generation.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

suitable. Gloves must be

inspected for integrity before

each use and disposed of

properly after handling.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned.

Respiratory Protection Dust Mask or Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

there is a risk of inhaling dust.

Engineering Controls
All handling of 3-Nitrobenzophenone powder should occur within a certified chemical fume

hood to minimize inhalation exposure. Ensure that an eyewash station and a safety shower are

readily accessible.

General Handling Protocol
A systematic approach is crucial when working with 3-Nitrobenzophenone.

Preparation: Before handling, ensure all necessary PPE is correctly worn and engineering

controls are functioning properly.
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Weighing and Transfer: Conduct all weighing and transfer operations within a fume hood to

contain any dust. Avoid the formation of dust during handling.

During Experimentation: Keep all containers with 3-Nitrobenzophenone clearly labeled.

Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.

Post-Experiment: Wash hands thoroughly after handling. Clean the work area and any

equipment used, collecting all residues for proper disposal. Remove and properly dispose of

contaminated PPE.

Preparation Handling (in Fume Hood) Post-Experiment

Don Appropriate PPE Verify Engineering Controls
Check

Weigh CompoundProceed Transfer to Reaction Vessel
Carefully

Conduct Experiment Decontaminate Work AreaCompletion Dispose of Waste Doff PPE

Click to download full resolution via product page

Safe Handling Workflow for 3-Nitrobenzophenone.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill Response
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste. Avoid actions that could generate dust.

Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), and

collect the cleaning materials for disposal as hazardous waste.

Report: Report the spill to the laboratory supervisor.
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Exposure Response Spill Response

Exposure or Spill Occurs

Identify Exposure Route

Personal Exposure

Evacuate Area

Spill

Move to Fresh Air

Inhalation

Wash with Soap and Water

Skin Contact

Flush with Water for 15 min

Eye Contact

Rinse Mouth, Do Not Induce Vomiting

Ingestion

Seek Medical Attention

Ensure Ventilation

Don Appropriate PPE

Contain and Collect Spill

Decontaminate Spill Area

Report to Supervisor
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Emergency Response Flowchart for 3-Nitrobenzophenone.

Storage and Disposal
Proper storage and disposal are essential for maintaining a safe laboratory environment.
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Storage
Store 3-Nitrobenzophenone in a tightly closed container in a dry, cool, and well-ventilated

place. Keep it away from incompatible materials such as strong oxidizing agents.

Disposal
All waste containing 3-Nitrobenzophenone must be treated as hazardous waste.[3]

Waste Segregation: Do not mix 3-Nitrobenzophenone waste with other chemical waste

unless compatibility is confirmed.

Containerization: Collect all solid waste, including contaminated PPE and cleaning materials,

in a clearly labeled, sealed, and appropriate container for hazardous waste.

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name, accumulation start date, and associated hazards.

Final Disposal: Arrange for disposal through a licensed hazardous waste disposal company

in accordance with all local, state, and federal regulations.[4] Empty containers should be

triple-rinsed with a suitable solvent, with the rinsate collected as hazardous waste. The

decontaminated container can then be disposed of as regular waste.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Nitrobenzophenone | CAS 2243-80-3 | Chemical-Suppliers [chemical-suppliers.eu]

2. 3-Nitrobenzophenone | C13H9NO3 | CID 75243 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1329437?utm_src=pdf-body
https://www.benchchem.com/product/b1329437?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_nitrobenzophenone_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1329437?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_nitrobenzophenone_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b1329437?utm_src=pdf-custom-synthesis
http://www.chemical-suppliers.eu/enp/nitrobenzophenone-PX59069
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrobenzophenone
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Amino_5_nitrobenzophenone_A_Step_by_Step_Guide.pdf
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of 3-
Nitrobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329437#safety-and-handling-precautions-for-3-
nitrobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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